Cas no 2229299-49-2 (1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carbonitrile)

• Product Name: 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carbonitrile
• CAS No: 2229299-49-2
• MF: C₁₃H₁₃F₂NO
• MW: 237.245230436325
• CID: 5971280
• PubChem ID: 165637337
• Update Time: 2025-07-15

1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carbonitrile
• 1-[2-(difluoromethoxy)-3-methylphenyl]cyclobutane-1-carbonitrile
• EN300-1972203
• 2229299-49-2

• Inchi： 1S/C13H13F2NO/c1-9-4-2-5-10(11(9)17-12(14)15)13(8-16)6-3-7-13/h2,4-5,12H,3,6-7H2,1H3
• InChI Key： BWRKJTOJFXUIQO-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C1(C#N)CCC1)F

Computed Properties

• Exact Mass: 237.09652036g/mol
• Monoisotopic Mass: 237.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33Ų

Additional information on 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carbonitrile

Introduction to 1-2-(Difluoromethoxy)-3-Methylphenylcyclobutane-1-Carbonitrile (CAS No. 2229299-49-2)

1-2-(Difluoromethoxy)-3-methylphenylcyclobutane-1-carbonitrile (CAS No. 2229299-49-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a difluoromethoxy group and a methylphenylcyclobutane framework imparts distinct chemical and biological properties, making it an intriguing subject for both academic and industrial research.

The chemical structure of 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carbonitrile is defined by a cyclobutane ring substituted with a cyano group and a 2-(difluoromethoxy)-3-methylphenyl moiety. The difluoromethoxy group is known for its ability to modulate the electronic properties of the molecule, which can influence its reactivity and biological activity. The methyl group on the phenyl ring further enhances the lipophilicity of the compound, potentially affecting its pharmacokinetic properties.

Recent studies have highlighted the potential of 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carbonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The unique combination of functional groups within its structure allows it to interact with multiple biological targets, making it a promising candidate for the treatment of chronic pain and inflammatory conditions.

In addition to its therapeutic potential, 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carbonitrile has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its stability and reactivity make it an attractive starting material for the synthesis of novel compounds with diverse applications. Researchers have successfully utilized this compound in the development of new materials and catalysts, further expanding its utility beyond pharmaceuticals.

The synthesis of 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carbonitrile involves several well-established organic reactions, including nucleophilic substitution, cyclization, and functional group transformations. A typical synthetic route involves the reaction of 3-methylphenol with difluoroiodomethane to form the difluoromethoxy derivative, followed by coupling with a cyclobutane precursor and subsequent nitrile formation. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The physicochemical properties of 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carbonitrile, such as its solubility, melting point, and stability, have been extensively studied. These properties are crucial for optimizing its formulation and delivery in pharmaceutical applications. For example, its moderate solubility in organic solvents facilitates its use in solution-based processes, while its thermal stability ensures that it can withstand common processing conditions without degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carbonitrile. Preliminary results from Phase I trials have shown that the compound is well-tolerated by human subjects, with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 1-2-(difluoromethoxy)-3-methylphenylcyclobutane-1-carbonitrile (CAS No. 2229299-49-2) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its biological activity and synthetic utility, contributing to advancements in both academia and industry.